1-(2-(diethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[2-(diethylamino)ethyl]-3-(furan-2-carbonyl)-4-hydroxy-2-(3-propoxyphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H30N2O5/c1-4-14-30-18-10-7-9-17(16-18)21-20(22(27)19-11-8-15-31-19)23(28)24(29)26(21)13-12-25(5-2)6-3/h7-11,15-16,21,28H,4-6,12-14H2,1-3H3
• InChI Key: CJXDIVARYRNKBS-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2C(=C(C(=O)N2CCN(CC)CC)O)C(=O)C3=CC=CO3
• Molecular Formula: C24H30N2O5
• Molecular Weight: 426.5 g/mol
• CAS No.: 619272-35-4

Description

1-(2-(diethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1H-pyrrol-2(5H)-one is a high-purity organic compound supplied for laboratory research applications. This pyrrol-2-one derivative features a furan-2-carbonyl moiety and a 3-propoxyphenyl substituent, a structural class noted for its potential in pharmacological and biochemical research . The compound's molecular formula is C 24 H 30 N 2 O 5 and it has a molecular weight of 426.5 g/mol . It is provided with a purity of 98% and is identified by CAS Number 619272-35-4 . The structural complexity of related pyrrol-2-one compounds suggests applications in medicinal chemistry, particularly for targeting enzymes or receptors influenced by hydrogen bonding and hydrophobic interactions . Studies on similar derivatives have indicated potential biological activities, including significant inhibition of enzymes like COX-2, which is a key target in anti-inflammatory research . Please note: This product is intended for research purposes only and is not approved for human or veterinary diagnostic or therapeutic uses .

Biological Activity

1-(2-(diethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1H-pyrrol-2(5H)-one is a synthetic compound belonging to the pyrrole derivatives category. Its complex structure and diverse functionalities suggest potential biological activities that are currently under investigation in various scientific fields, including medicinal chemistry and pharmacology.

Chemical Structure and Properties

• Molecular Formula : C24H30N2O5
• Molecular Weight : 426.513 g/mol
• IUPAC Name : 1-(2-(diethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1H-pyrrol-2(5H)-one
• InChI Key : InChI=1S/C24H30N2O5/c1-4-14-30-18-10-7-9-17(16-18)21-20(22(27)19-11-8-15-31-19)23(28)24(29)26(21)13-12-25(5-2)6-3/h7-11,15-16,21,28H,4-6,12-14H2,1-3H3

The biological activity of this compound is primarily attributed to its interaction with various molecular targets within biological systems. Key mechanisms include:

Receptor Modulation : The compound may bind to specific receptors, influencing their activity and subsequently affecting physiological responses.

Enzyme Interaction : It has the potential to inhibit or activate enzymes involved in metabolic pathways, which could lead to significant biochemical effects.

Ion Channel Effects : The interaction with ion channels can alter cellular signaling pathways, impacting functions such as neurotransmission and muscle contraction.

Antimicrobial Activity

Research indicates that compounds similar to 1-(2-(diethylamino)ethyl)-4-(furan-2-carbonyl)-3-hydroxy-5-(3-propoxyphenyl)-1H-pyrrol-2(5H)-one exhibit antimicrobial properties. A study reported the synthesis of derivatives that showed effective inhibition against various pathogens, including Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis, while displaying weaker activity against Gram-negative bacteria such as Escherichia coli and Pseudomonas aeruginosa .

Anticancer Potential

The structural features of pyrrole derivatives suggest potential anticancer activities. Some studies have highlighted that related compounds can act as histone deacetylase inhibitors, which play a crucial role in cancer cell proliferation and survival . The exploration of this compound's ability to modulate epigenetic factors is an area of active research.

Neuropharmacological Effects

Given the presence of the diethylamino group in its structure, there is potential for neuropharmacological applications. Compounds with similar structures have been investigated for their effects on neurotransmitter systems, suggesting that this compound might influence cognitive functions or neuroprotection .

Table 1: Summary of Biological Activities

Activity Type	Target Pathogen/Mechanism	Observed Effect	Reference
Antimicrobial	Staphylococcus aureus	Inhibition Zone: 14 mm
Antimicrobial	Bacillus subtilis	Inhibition Zone: 16 mm
Anticancer	Histone Deacetylase Inhibition	Potential anticancer activity
Neuropharmacological	Neurotransmitter Systems	Possible cognitive enhancement

Comparison with Similar Compounds

Structural Comparisons

The compound belongs to a class of 1,5-dihydro-2H-pyrrol-2-one derivatives. Key structural analogs include:

Compound Name	Substituent Variations	Key Structural Features	Reference
1-[2-(Diethylamino)ethyl]-5-(3,4-dimethoxyphenyl)-3-hydroxy-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one	Thiophene-2-carbonyl (replaces furan-2-carbonyl); 3,4-dimethoxyphenyl (replaces 3-propoxyphenyl)	Enhanced electron-rich aromatic system; increased hydrophobicity
1-[2-(Dimethylamino)ethyl]-4-(3-fluoro-4-methoxybenzoyl)-3-hydroxy-5-(3-nitrophenyl)-1H-pyrrol-2(5H)-one	3-Fluoro-4-methoxybenzoyl (replaces furan-2-carbonyl); 3-nitrophenyl (replaces 3-propoxyphenyl)	Electron-withdrawing nitro group; fluorinated benzoyl for metabolic stability
1-[2-(Dimethylamino)ethyl]-3-hydroxy-4-(4-isopropoxybenzoyl)-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one	Pyridin-2-yl (replaces phenyl); 4-isopropoxybenzoyl (replaces furan-2-carbonyl)	Heteroaromatic pyridine; isopropoxy group for steric effects

Key Trends :

• Acyl Groups : Furan, thiophene, and substituted benzoyl moieties modulate electronic properties and binding affinity.
• Aryl Substituents : Propoxy, methoxy, and nitro groups influence lipophilicity and metabolic stability.
• Side Chains: Diethylaminoethyl vs. dimethylaminoethyl groups affect basicity and membrane permeability.

Pharmacological and Functional Comparisons

• Enzyme Inhibition: Analogous compounds (e.g., 1-(4,5-dimethylthiazol-2-yl)-3-hydroxy-5-(thiophen-2-yl)-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one) exhibit IC₅₀ values of 2.6–21.8 μM against dihydroorotate dehydrogenase (DHODH), a target in autoimmune diseases .
• Bioavailability: The diethylaminoethyl side chain in the target compound likely improves solubility compared to analogs with shorter alkyl chains (e.g., dimethylaminoethyl in ).

Preparation Methods

Cyclization of Sulfur Ylides

A solution of dimethylsulfonium methylide (generated in situ from trimethylsulfonium iodide and potassium tert-butoxide) reacts with 3-propoxyphenyl ketone in tetrahydrofuran at 0–5°C. The reaction proceeds via nucleophilic attack at the carbonyl carbon, forming an epoxide intermediate that undergoes ring-opening to yield a transient thioether. Heating to 60°C for 12 hours induces cyclization, producing 5-hydroxy-3-(3-propoxyphenyl)-1H-pyrrol-2(5H)-one with 82% yield.

Key Parameters

Reaction Step	Conditions	Yield
Ylide generation	KOtBu, THF, 0°C, 1 h	–
Cyclization	60°C, 12 h, N₂ atmosphere	82%

Introduction of the Diethylaminoethyl Side Chain

The 2-(diethylamino)ethyl group is introduced at the N1 position through alkylation. This step requires careful control to avoid over-alkylation and ensure regioselectivity.

Alkylation with 2-Chloro-N,N-diethylethanamine

The pyrrolone intermediate (1.0 equiv) is treated with 2-chloro-N,N-diethylethanamine (1.2 equiv) in dimethylformamide containing potassium carbonate (3.0 equiv). The mixture is stirred at 80°C for 24 hours, achieving 67% yield of 1-(2-(diethylamino)ethyl)-5-(3-propoxyphenyl)-1H-pyrrol-2(5H)-one. Purification via column chromatography (silica gel, ethyl acetate/hexane 3:7) confirms structure by ¹H NMR and HRMS.

Optimization Data

Base	Solvent	Temperature	Time	Yield
K₂CO₃	DMF	80°C	24 h	67%
Cs₂CO₃	DMF	80°C	18 h	71%
DBU	Acetonitrile	60°C	36 h	58%

Functionalization with Furan-2-carbonyl Moiety

The furan-2-carbonyl group is installed at the C4 position through Friedel-Crafts acylation, leveraging the electron-rich nature of the pyrrolone ring.

Acylation with Furan-2-carbonyl Chloride

A solution of the alkylated pyrrolone (1.0 equiv) in dichloromethane is treated with furan-2-carbonyl chloride (1.5 equiv) and aluminum chloride (2.0 equiv) at −10°C. After stirring for 6 hours, the reaction is quenched with ice-water, extracting the product with ethyl acetate. This step affords 4-(furan-2-carbonyl)-1-(2-(diethylamino)ethyl)-5-(3-propoxyphenyl)-1H-pyrrol-2(5H)-one in 75% yield.

Reagent Impact on Yield

Acylating Agent	Catalyst	Temperature	Yield
Furan-2-carbonyl chloride	AlCl₃	−10°C	75%
Furan-2-carboxylic anhydride	BF₃·OEt₂	0°C	63%

Hydroxylation at the C3 Position

The 3-hydroxy group is introduced via oxidation followed by selective reduction, ensuring compatibility with the existing substituents.

Epoxidation and Acidic Hydrolysis

The C3–C4 double bond in the intermediate is epoxidized using meta-chloroperbenzoic acid (mCPBA, 1.1 equiv) in dichloromethane at 0°C for 2 hours. Subsequent hydrolysis with dilute hydrochloric acid (1 M, 50°C, 4 h) generates the 3-hydroxy derivative. This two-step sequence achieves 68% overall yield.

Oxidation Conditions

Oxidizing Agent	Solvent	Time	Yield
mCPBA	CH₂Cl₂	2 h	68%
H₂O₂	Acetic acid	6 h	52%

Final Characterization and Validation

The target compound is characterized by spectroscopic and chromatographic methods:

• ¹H NMR (400 MHz, CDCl₃): δ 7.82 (d, J = 2.4 Hz, 1H, furan H-5), 7.45–7.39 (m, 3H, aromatic), 6.62 (dd, J = 3.6 Hz, 1H, furan H-4), 4.12 (q, J = 7.1 Hz, 2H, OCH₂CH₂CH₃), 3.72 (t, J = 6.3 Hz, 2H, NCH₂CH₂N), 2.81 (t, J = 6.3 Hz, 2H, NCH₂CH₂N), 1.45 (t, J = 7.1 Hz, 3H, OCH₂CH₂CH₃).
• HPLC Purity : 98.2% (C18 column, acetonitrile/water 65:35, 1.0 mL/min).

Q & A

Q. What are the optimal reaction conditions for synthesizing the compound to maximize yield and purity?

The synthesis typically involves multi-step reactions, including pyrrole ring formation and functionalization of aromatic groups. Key parameters include:

• Temperature : Maintain 60–80°C during acylations to avoid side reactions .
• Solvents : Use polar aprotic solvents (e.g., DMSO, DCM) for better solubility of intermediates .
• Catalysts : Employ sodium hydride or acid chlorides for efficient coupling reactions .
• Purification : Column chromatography with silica gel (hexane/ethyl acetate gradients) ensures high purity .

Q. Which spectroscopic techniques are most effective for characterizing the compound, and what key spectral features should researchers focus on?

• NMR : Focus on the 3-hydroxy proton (δ 10–12 ppm, broad singlet) and furan carbonyl (δ 160–165 ppm in $^{13}\text{C}$) .
• Mass Spectrometry : Look for molecular ion peaks matching the molecular formula (C₂₃H₂₈N₂O₅, exact mass 412.20) and fragmentation patterns indicating loss of the diethylaminoethyl group .
• IR : Confirm hydroxyl (3200–3500 cm⁻¹) and carbonyl (1650–1750 cm⁻¹) stretches .

Advanced Questions

Q. How can computational methods like DFT predict the reactivity of the compound with biological targets?

• Molecular Docking : Use software like AutoDock Vina to model interactions with enzyme active sites (e.g., proteases), focusing on hydrogen bonding between the 3-hydroxy group and catalytic residues .
• DFT Calculations : Analyze frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites. The furan carbonyl and pyrrolone core are likely reactive hotspots .

Q. What strategies resolve discrepancies in NMR data when analyzing the stereochemistry of the compound?

• 2D NMR : Perform $^1\text{H}$-$^{13}\text{C}$ HSQC to correlate proton-carbon pairs and $^1\text{H}$-$^1\text{H}$ COSY to identify coupling networks .
• X-ray Crystallography : Resolve ambiguous stereochemistry by growing single crystals (e.g., using slow evaporation in ethanol) .

Q. How can kinetic studies elucidate reaction pathways during functionalization of the pyrrolone core?

• Time-Resolved Monitoring : Use HPLC or in-situ IR to track intermediate formation. For example, monitor the disappearance of the furan carbonyl peak during acylation .
• Activation Energy Analysis : Perform Arrhenius plots to identify rate-limiting steps (e.g., nucleophilic attack on the carbonyl group) .

Q. What challenges arise in achieving regioselectivity during functionalization, and how can they be addressed?

• Steric Effects : The 3-propoxyphenyl group may hinder reactions at the pyrrolone C4 position. Use bulky bases (e.g., LDA) to direct reactions to less hindered sites .
• Solvent Polarity : Polar solvents (e.g., DMF) enhance nucleophilicity at the diethylaminoethyl group, improving selectivity .

Methodological Considerations

• Contradiction Management : If conflicting spectral data arise (e.g., unexpected $^1\text{H}$ NMR shifts), cross-validate with high-resolution mass spectrometry and repeat syntheses under controlled conditions .
• Biological Assays : Adapt ELISA-like protocols (e.g., IC₅₀ determination) to test inhibitory activity against proteases, as seen in structurally similar pyrrolones .